Cas no 159487-62-4 (1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: 1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 159487-62-4
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5631192
• PubChem ID: 10041741
• Update Time: 2025-05-22

1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
• EN300-28294098
• 159487-62-4
• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 2-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2R-trans)- (9CI)

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-15(20)14-9-13(19)10-18(14)16(21)22-11-12-7-5-4-6-8-12/h4-8,13-14,19H,9-11H2,1-3H3/t13-,14+/m0/s1
• InChI Key： NTIYXHSAWPRZFY-UONOGXRCSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@@H](O)C[C@@H]1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 446.3±45.0 °C(Predicted)
• pka: 14.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate

Compound CAS No 159487-62-4: 1-Benzyl 2-Tert-butyl (2R,4S)-4-Hydroxypyrrolidine-1,2-Dicarboxylate

The compound with CAS No 159487-62-4, known as 1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with benzyl and tert-butyl groups, along with hydroxyl and carboxylic acid functionalities.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry at the (2R,4S) configuration, which is critical for its biological activity and applications in drug design.

In terms of chemical properties, this compound exhibits remarkable stability under physiological conditions due to the steric hindrance provided by the tert-butyl group and the electron-withdrawing effects of the benzyl substituent. These properties make it an ideal candidate for use in drug delivery systems and as a building block in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The hydroxypyrrolidine moiety has been shown to interact with key enzymes involved in these conditions, suggesting its role as a modulator of neuronal function.

Additionally, this compound has demonstrated promising results in preclinical models for its ability to inhibit certain kinases involved in cancer progression. The dicarboxylic acid functionality provides opportunities for further functionalization, enabling the creation of prodrugs or conjugates that enhance bioavailability and target specificity.

The stereochemistry at the (2R,4S) configuration plays a pivotal role in determining the compound's biological activity and selectivity. Recent research has focused on understanding how these stereochemical features influence molecular interactions at the cellular level, providing insights into structure-activity relationships that guide further optimization efforts.

In conclusion, CAS No 159487-62-4, or 1-benzyl 2-tert-butyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate, represents a cutting-edge molecule with diverse applications in modern medicine and biotechnology. Its unique structure and stereochemical properties make it a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.